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Compound of Interest

Compound Name: Eledoisin

Cat. No.: B1671165

Introduction

Eledoisin is a potent undecapeptide belonging to the tachykinin family of neuropeptides,
originally isolated from the salivary glands of the octopus Eledone moschata.[1][2] Its amino
acid sequence is pGlu-Pro-Ser-Lys-Asp-Ala-Phe-lle-Gly-Leu-Met-NH2.[1] Like other
tachykinins, Eledoisin exerts a wide range of pharmacological effects, including potent
vasodilation and contraction of extravascular smooth muscle.[1][3] In mammals, it acts as a
specific agonist for tachykinin receptors, showing a preference for the neurokinin 3 (NK3)
receptor.[4] Its well-defined activity makes high-purity Eledoisin an invaluable tool for research
in pharmacology, neuroscience, and drug development.

These application notes provide a comprehensive guide for sourcing, handling, and utilizing
high-purity Eledoisin in common research applications.

Sourcing and Quality Control of High-Purity
Eledoisin

Sourcing high-purity Eledoisin is critical for obtaining reliable and reproducible experimental
results. Impurities can lead to misleading biological activity and confound data interpretation.[5]
[6] For most in vitro and in vivo studies, a peptide purity of >95% is recommended.[5][7]

Table 1: Commercial Suppliers of Research-Grade Eledoisin
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Catalog Number

Supplier Purity Specification Form
(Example)
. > 98% (RP-HPLC, -
MyBioSource MBS142837 Lyophilized Powder
SDS-PAGE)
Abbexa abx265925 > 95% (HPLC) Lyophilized Powder
NovoPro Bioscience 95.82% Lyophilized Powder
Biorunstar BRS16076 =>95% (HPLC) Lyophilized Powder
Biotechnology Grade N
Molecular Depot B2012312 Lyophilized Powder

(Highly Pure)

Blue Tiger Scientific

Biotechnology Grade

) Lyophilized Powder
(Highly Pure)

Note: This table is not exhaustive and serves as a starting point. Researchers should always

request a lot-specific Certificate of Analysis (CoA) before purchase.

Quality Control Workflow

Upon receiving the peptide, it is best practice to perform in-house quality control to verify its

identity and purity, even when a CoA is provided by the supplier.
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Caption: Workflow for sourcing and quality control of Eledoisin.

Physicochemical Properties and Reconstitution

Accurate preparation of Eledoisin stock solutions is fundamental for experimental success.
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Table 2: Physicochemical Data for Eledoisin

Property Value
pGlu-Pro-Ser-Lys-Asp-Ala-Phe-lle-Gly-Leu-Met-

Sequence
NH2[1]

Molecular Formula Cs4HssN13015S5[8]

Molecular Weight ~1188.4 g/mol [8][9]

Form Lyophilized Powder[8][9]

Storage Store at -20°C or below, desiccated[8][10]

Protocol 1: Reconstitution of Lyophilized Eledoisin

o Pre-equilibration: Before opening, allow the vial of lyophilized Eledoisin to equilibrate to
room temperature for 15-20 minutes to prevent condensation.

e Solvent Selection: Eledoisin is soluble in sterile, ultrapure water. For enhanced solubility, a
small amount of DMSO can be used initially, followed by dilution with an aqueous buffer.[11]

o Reconstitution: Briefly centrifuge the vial to ensure all powder is at the bottom. Add the
appropriate volume of sterile water or desired solvent to create a concentrated stock solution
(e.g., 1 mM or 10 mM).

¢ Mixing: Gently vortex or pipette the solution to ensure the peptide is fully dissolved. Avoid
vigorous shaking to prevent aggregation.

¢ Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to
minimize freeze-thaw cycles.[8] Store aliquots at -20°C or -80°C for long-term stability.

Application: Tachykinin Receptor Activation

Eledoisin activates tachykinin receptors, which are G-protein coupled receptors (GPCRS). The
primary signaling pathway involves the Gg/11 protein, leading to an increase in intracellular
calcium.
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Eledoisin Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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